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Compound of Interest

Compound Name: A-420983

Cat. No.: B15579343 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for A-420983 is not publicly available. The

following guidance is based on established best practices for handling potent pharmaceutical

compounds and should be supplemented by a thorough risk assessment and consultation with

your institution's Environmental Health and Safety (EHS) department before any handling.

A-420983 is identified as a potent inhibitor of Lck (Lymphocyte-specific protein tyrosine kinase),

indicating its potential for significant biological activity at low concentrations.[1][2] Therefore,

stringent safety protocols are mandatory to minimize exposure and ensure the safety of

laboratory personnel.

Quantitative Data
The absence of a publicly available SDS for A-420983 limits the availability of comprehensive

quantitative physical and chemical data. The table below summarizes the known information.
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Property Value

Chemical Identity A-420983

Biological Target Lck Kinase[1][2]

Reported IC₅₀ 0.04 µM for Lck kinase[3]

Physical State Assumed to be a solid

Molecular Formula Not publicly available

Molecular Weight Not publicly available

Melting Point Not publicly available

Boiling Point Not publicly available

Solubility Not publicly available

Personal Protective Equipment (PPE)
Given the high potency of A-420983, a comprehensive PPE strategy is essential to create a

barrier between the researcher and the compound.
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PPE Category Recommended Equipment Specification Examples

Eye Protection
Safety goggles or a face shield

in addition to safety glasses.
ANSI Z87.1 compliant

Hand Protection
Double-gloving with chemical-

resistant gloves.

Nitrile or neoprene gloves;

outer glove should be changed

immediately upon

contamination.

Body Protection

A disposable, solid-front

laboratory gown with tight-

fitting cuffs.

Gown should be discarded as

hazardous waste after use.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter is

recommended, especially

when handling the powder

outside of a primary

containment device.

N95 or higher-rated respirator.

Operational Plan: Safe Handling Procedures
A step-by-step approach to handling A-420983 is critical to prevent accidental exposure.

1. Preparation:

Designated Area: All handling of A-420983 should occur in a designated and clearly marked
area, such as a chemical fume hood, biological safety cabinet, or glove box, to ensure
primary containment.
Emergency Equipment: Ensure that a calibrated emergency eyewash station and safety
shower are readily accessible and unobstructed.
Pre-Assembled Kit: Before starting any work, assemble all necessary equipment, including
vials, solvents, pipettes, and waste containers, to minimize movement in and out of the
containment area.

2. Handling and Use:
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Weighing: Weighing of the solid compound should be performed within a containment device
to prevent the generation of airborne dust.
Solution Preparation: When preparing solutions, add the solvent to the solid material slowly
and carefully to avoid splashing.
Experimental Procedures: All experimental manipulations involving A-420983 should be
conducted within the primary containment unit.

Disposal Plan
The disposal of A-420983 and all contaminated materials must be managed as hazardous

waste to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Unused Compound: Any unused or expired A-420983 must be disposed of as hazardous
chemical waste.
Contaminated Materials: All disposable items that have come into contact with A-420983,
including gloves, gowns, pipette tips, and weighing papers, must be collected in a
designated hazardous waste container.
Liquid Waste: All solutions containing A-420983 must be collected in a sealed and clearly
labeled hazardous liquid waste container. Do not dispose of this waste down the drain.

2. Container Management:

All waste containers must be made of a material compatible with the waste, be securely
sealed, and be clearly labeled with "Hazardous Waste" and the chemical name "A-420983."
Store waste containers in a designated satellite accumulation area until they are collected for
disposal by the institution's EHS department.

Experimental Protocols
While specific experimental protocols for A-420983 are not available, the following general

procedures should be adopted for any work with this compound.

Standard Operating Procedure (SOP) Development:

A detailed, lab-specific SOP for the handling of A-420983 must be written and approved

before any work begins. This SOP should include:
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A description of the hazards of A-420983.

Step-by-step instructions for all procedures involving the compound.

Emergency procedures for spills and personnel exposure.

Decontamination and disposal procedures.

All personnel must be trained on this SOP before they are permitted to handle the

compound.

Visual Workflow for Handling A-420983
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Caption: A logical workflow for the safe handling of the potent compound A-420983.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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